Cas no 902914-53-8 (N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 902914-53-8
• MF: C₂₄H₂₁ClN₂O₄S
• MW: 468.952543973923
• CID: 5441997
• PubChem ID: 16804653
• Update Time: 2025-06-15

N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylphenyl)sulfonylquinolin-4-amine
• 902914-53-8
• AKOS001860953
• N-(4-chlorophenyl)-6,7-dimethoxy-3-tosylquinolin-4-amine
• F3165-0135

• Inchi： 1S/C24H21ClN2O4S/c1-15-4-10-18(11-5-15)32(28,29)23-14-26-20-13-22(31-3)21(30-2)12-19(20)24(23)27-17-8-6-16(25)7-9-17/h4-14H,1-3H3,(H,26,27)
• InChI Key： RFWRCDXDWDDBLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=C2C=C(C(=CC2=NC=C1S(C1C=CC(C)=CC=1)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 468.0910560g/mol
• Monoisotopic Mass: 468.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 85.9Ų

Additional information on N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine

Comprehensive Overview of N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 902914-53-8)

The compound N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 902914-53-8) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a chlorophenyl group and a dimethoxyquinoline core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine has been explored for its potential role in these areas, particularly due to its sulfonyl and methoxy functional groups, which are known to enhance binding affinity and selectivity. This compound’s structural complexity and bioactivity make it a promising candidate for further investigation in drug design and mechanistic studies.

The synthesis of N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely used in medicinal chemistry. Its CAS No. 902914-53-8 serves as a unique identifier in chemical databases, facilitating accurate retrieval and collaboration among researchers. The compound’s molecular weight and solubility properties are critical for formulation development, a topic of high interest in pharmaceutical manufacturing and drug delivery systems.

From an SEO perspective, this compound is often searched in conjunction with terms like “quinoline-based therapeutics”, “sulfonamide derivatives”, and “small molecule drug discovery”. These keywords reflect the growing curiosity about targeted therapies and structure-activity relationships (SAR). Additionally, the rise of AI-driven drug discovery has increased interest in compounds like N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine, as computational models can predict their interactions with biological targets more efficiently.

Environmental and sustainability considerations are also relevant to this compound. Researchers are increasingly focused on green chemistry approaches to synthesize such molecules, minimizing waste and energy consumption. The chlorophenyl moiety, for instance, raises questions about biodegradability and eco-toxicity, which are hot topics in regulatory science and environmental health.

In summary, N-(4-chlorophenyl)-6,7-dimethoxy-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 902914-53-8) represents a fascinating intersection of chemical innovation and biomedical research. Its potential applications in disease treatment, coupled with its synthetic versatility, make it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in therapeutic development and molecular biology.